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Compound of Interest

Compound Name: Flumequine-13C3

Cat. No.: B563882

This guide provides essential safety and logistical information for the proper disposal of
Flumequine-13C3, a stable isotope-labeled fluoroquinolone antibiotic used as an internal
standard in mass spectrometry analyses.[1] Adherence to these procedures is critical for
ensuring laboratory safety and environmental compliance.

Key Safety and Handling Information

Flumequine-13C3 is labeled with Carbon-13, a stable, non-radioactive isotope.[2] Therefore,
its disposal is governed by the chemical properties of the parent compound, flumequine, not by
radiological safety requirements.[2][3] While one Safety Data Sheet (SDS) for Flumequine-
13C3 classifies the substance as not hazardous[4], other SDSs for the parent compound,
flumequine, identify it as a skin, eye, and respiratory tract irritant that should be treated as
hazardous waste.[5][6] For maximum safety, it is imperative to handle and dispose of
Flumequine-13C3 as a hazardous chemical.

Quantitative Data Summary
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Property Value Source
CAS Number 1185049-09-5 [4]
Molecular Formula C1113C3H12FNOs [1]
Appearance White Crystalline Powder [7]

. . 253 -255°C/487.4 - 491 °F
Melting Point , [8]
(for Flumequine)

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [4]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [4]

Skin Irritant (H315), Eye Irritant
Hazards (Parent Compound) (H319), Respiratory Irritant [6]
(H335)

Disposal Protocol: Step-by-Step Methodology

This protocol outlines the required steps for the safe disposal of Flumequine-13C3 from a
laboratory setting.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o PPE: Wear appropriate personal protective equipment, including a lab coat, safety glasses
with side shields (or goggles), and chemical-resistant gloves.[7][9]

» Ventilation: Handle the material in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.[7][8]

2. Waste Segregation and Collection:

o Designated Waste Container: Designate a specific, sealable, and clearly labeled hazardous
waste container for Flumequine-13C3 and materials contaminated with it.

e Solid Waste:
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o Collect waste Flumequine-13C3 powder, contaminated personal protective equipment
(e.g., gloves, weighing paper), and any lab materials (e.g., pipette tips, vials) that have
come into contact with the compound.

o Place these items directly into the designated solid hazardous waste container.[3]

Liquid Waste:

o If Flumequine-13C3 has been dissolved in a solvent, collect the solution in a designated
hazardous liquid waste container.

o Crucially, do not empty into drains or mix with aqueous waste streams.[5] The container
must be compatible with the solvent used.

. Labeling and Storage:

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full
chemical name "Flumequine-13C3," and any solvent constituents.

Storage: Keep the waste container sealed when not in use.[9] Store it in a designated,
secure area away from incompatible materials, pending pickup by your institution's
Environmental Health and Safety (EHS) department.

. Arranging for Final Disposal:

Contact EHS: Follow your institution's specific procedures for hazardous waste disposal.
This typically involves contacting the EHS or a similar waste management department to
schedule a pickup.

Documentation: Maintain accurate records of the waste generated, as required by your
institution and local regulations.

. Decontamination:

Work Surfaces: Thoroughly clean and decontaminate all work surfaces and equipment after
handling Flumequine-13C3.
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» Spills: In case of a spill, prevent further leakage if safe to do so.[7] Carefully sweep up the
solid material, avoiding dust formation, and place it in the designated hazardous waste
container.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Flumequine-13C3.
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Flumequine-13C3 Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Flumequine-13C3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Flumequine-13C3: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563882#flumequine-13c3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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